1-[[2-Furanyl(oxo)methyl]amino]-3-(3-methylphenyl)thiourea

• Molecular Formula: C13H13N3O2S
• Molecular Weight: 275.33g/mol
• IUPAC Name: 1-(furan-2-carbonylamino)-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C13H13N3O2S/c1-9-4-2-5-10(8-9)14-13(19)16-15-12(17)11-6-3-7-18-11/h2-8H,1H3,(H,15,17)(H2,14,16,19)
• InChI Key: SDNXXGICTKOJSY-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=S)NNC(=O)C2=CC=CO2

Description

1-[[2-furanyl(oxo)methyl]amino]-3-(3-methylphenyl)thiourea is a furoic acid.

Scientific Research Applications

• Anti-Intestinal Nematode Prodrugs : A study by Duan et al. (2010) in "Molecules" discusses the synthesis of 1-acyl-3-(2'-aminophenyl) thiourea derivatives, including a compound similar to the one . These compounds exhibited significant anti-intestinal nematode activities, suggesting their potential as lead compounds for anti-intestinal nematode treatment (Duan, Xue, Xu, & Zhang, 2010).

• Molecular Structure Analysis : A paper by Yeo & Tiekink (2019) in "Molbank" detailed the synthesis and characterization of a related thiourea compound. The structural analysis using X-ray crystallography provided insights into the molecular conformation and interactions within the compound (Yeo & Tiekink, 2019).

• Spectral Studies and Quantum-Chemical Calculations : Hritzová et al. (2005) in the "Journal of Molecular Structure" synthesized new derivatives of 1-(furan-2-carbonyl)- and 1-(furan-3-carbonyl)-3-phenyl substituted thiourea. Their study included detailed spectral studies and semi-empirical quantum-chemical calculations, which corroborated the molecular and crystal structure of these compounds (Hritzová, Černák, Šafár̆, Frőhlichová, & Csoregh, 2005).

• Cytotoxicity Studies in Drug Research : Research by Ruswanto et al. (2015) in "Procedia Chemistry" investigated the synthesis and in vitro cytotoxicity of 1-benzoyl-3-methyl thiourea derivatives. These derivatives exhibited potential anticancer activities, underscoring the importance of thiourea compounds in drug research (Ruswanto, Miftah, Tjahjono, & Siswandono, 2015).

• Application in Solar Energy : Kumavat et al. (2013) in "Environmental Chemistry Letters" described a green synthesis method for symmetrical N, N′-disubstituted thiourea derivatives using solar energy. This environmentally friendly approach highlights the potential of thiourea derivatives in sustainable chemistry applications (Kumavat, Jangale, Patil, Dalal, Meshram, & Dalal, 2013).

• DNA-binding Studies : A study by Tahir et al. (2015) in the "Journal of Molecular Structure" explored the DNA interaction studies of nitrosubstituted acyl thioureas, demonstrating the significance of thiourea derivatives in understanding the interaction between small molecules and DNA (Tahir, Badshah, Hussain, Tahir, Tabassum, Patujo, & Rauf, 2015).